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Compound of Interest |

Compound Name: Propynoyl chloride
CAS No.: 50277-65-1
Cat. No.: B8672361
- 7

Case ID: P-CI-SAFE-001 Status: Active Assigned Specialist: Senior Application Scientist,
Process Safety Unit[1]

Executive Summary & Critical Safety Profile

Propynoyl Chloride (Propioloyl Chloride, HC=C-COCI) is significantly more hazardous than its
saturated analog (Propionyl Chloride).[1] Unlike standard acid chlorides, it possesses a
terminal alkyne conjugated with a carbonyl group.[1] This creates a dual-hazard profile: it is a
corrosive lachrymator and a potent Michael acceptor prone to explosive polymerization if
destabilized.

Physiochemical Hazard Data
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Property Value | Characteristic Critical Implication
CAS Number 6123-88-2 Reference for SDS retrieval.[1]
o ] ) Hydrolyzes violently to release
Reactivity High (Water Reactive)
HCI gas and heat.[1]
Prone to polymerization upon
Stability Metastable heating or long-term storage.
[1]
Induces severe
Toxicity Lachrymator / Corrosive respiratory/ocular irritation at
ppm levels.[1]
] ) Highly Flammable.[1] Ground
Flash Point ~14°C (Estimate)

all equipment.

Standard Operating Procedures (SOPSs)
SOP-A: Controlled Quenching of Excess Reagent

Objective: Safely neutralize unreacted Propynoyl Chloride without triggering a runaway

exotherm or releasing HCI gas into the lab atmosphere.

The "Golden Rule": NEVER add water directly to neat Propynoyl Chloride.

Protocol:

e Dilution (The Heat Sink):

o Dilute the reaction mixture or neat reagent with an inert, non-nucleophilic solvent (e.g.,
Dichloromethane (DCM) or Toluene).[1]

o Target Concentration: < 10% v/v.[1]

o Reasoning: The solvent acts as a thermal buffer, absorbing the heat generated during the

quenching step.[1]

e Cryogenic Control:
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o Cool the diluted solution to -10°C to 0°C using an ice/salt bath.

o Reasoning: Low temperature slows the kinetics of the hydrolysis/alcoholysis, preventing
"volcano” eruptions.[1]

o The Sacrificial Nucleophile (Alcoholysis):
o Add Methanol (MeOH) or Isopropanol (IPA) dropwise.[1]
o Stoichiometry: Add 1.5 - 2.0 equivalents relative to the estimated acid chloride.
o Mechanism:[2][3]

[1]

o Note: This converts the corrosive acid chloride into a stable ester (Methyl Propiolate).
While HCl is still generated, it remains largely dissolved in the alcohol/solvent matrix rather
than off-gassing immediately.[1]

e Scavenging the Acid:

o Once the exotherm subsides, add a weak base (e.g., Saturated Sodium Bicarbonate or
Pyridine) slowly.[1]

o Warning: Bicarbonate releases CO2.[1] Expect foaming.[1]
e Aqueous Workup:

o Only after the alcohol quench is complete, wash the organic layer with water/brine to
remove salts.[1]

SOP-B: Waste Disposal of Polymerized/Degraded
Material

Scenario: You find an old bottle of Propynoyl Chloride that has turned dark brown, viscous, or
has solids precipitating. Action:
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DO NOT OPEN the bottle if the cap is stuck. Friction on the threads can initiate detonation of
polymers.

DO NOT DISTILL. Heating polymerized alkynes is a known explosion hazard.[1]

Labeling: Mark as "High Hazard: Potentially Peroxidized/Polymerized."

Disposal: Contact your EHS department for remote opening or detonation services.[1]

Visualization: Logic & Workflows
Figure 1: Safe Quenching Decision Tree

This workflow illustrates the decision logic for neutralizing the reagent based on the state of
matter.
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Start: Excess Propynoyl Chloride

State of Material?

Neat Liquid (Bottle/Syringe) Dark/Viscous/Solid

Transfer carefully Diluted in Reaction Mix Explosion Risk

Step 1: Dilute with DCM/Toluene

STOP: Do Not Open/Agitate
(Heat Sink) Contact EHS for Disposal

Ensure solvent volume >5x

N

Step 2: Cool to -10°C

y

Step 3: Add MeOH Dropwise
(Forms Ester + HCI)

:

Step 4: Aq. NaHCO3 Wash
(Neutralize HCI)

Click to download full resolution via product page
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Caption: Decision matrix for handling Propynoyl Chloride based on physical state. Note the
critical "Stop" point for polymerized material.[1]

Troubleshooting & FAQs

Q1: | spilled a small amount (approx. 1 mL) inside the fume hood. It is smoking.[1] What do |
do?

e Diagnosis: The "smoke" is hydrochloric acid (HCI) mist formed by the reaction with moisture
in the air.

e Immediate Action:
o Close the sash immediately to contain the lachrymatory vapors.

o Cover the spill with an excess of solid Sodium Carbonate (Na2CO3) or Calcium
Carbonate. This absorbs the liquid and neutralizes the acid.

o Do not use paper towels initially; they provide a high surface area for rapid evaporation of
the lachrymator.

o Once absorbed into the solid, sweep up into a waste container.[1]
Q2: My syringe needle clogged while transferring the reagent. Can | push harder?
e Answer:ABSOLUTELY NOT.

e Reasoning: Propynoyl chloride can polymerize inside the steel needle due to surface
catalysis or moisture. Applying pressure can cause the syringe barrel to shatter, spraying the
corrosive lachrymator onto your face/body.[1]

o Solution: Discard the entire syringe/needle assembly into a sharps container as hazardous
waste. Do not attempt to recover the reagent.[2]

Q3: Why can't | just use water to quench? It works for Acetyl Chloride.

o Answer: While water works for simple acyl chlorides, Propynoyl Chloride is an alkyne.[1]
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o Solubility: It is less soluble in water than Acetyl Chloride, leading to the formation of
"pockets” of unreacted material that can detonate or boil unexpectedly.

o Heat: The hydrolysis is extremely exothermic. This heat can trigger the polymerization of
the alkyne triple bond, leading to a secondary runaway reaction that water cannot control.

[1]
Q4: | smell a sharp, biting odor even though the sash is down.
e Answer: This indicates a containment breach or PPE failure.
e Troubleshooting:

o Check your gloves.[1][2][4][5][6] Nitrile gloves provide only splash protection.[1] For
prolonged handling, use Silver Shield (Laminate) gloves or double-glove and change
frequently.[1]

o Check the sash height. It should be at the lowest working position.

o If the smell persists, evacuate the lab.[1] Olfactory fatigue sets in quickly; if you can smell
it, the concentration is already too high.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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